Cas no 1189455-63-7 (2-Chloro-11-(4-methylpiperazin-1-yl-2,2,3,3,5,5,6,6-d8)dibenzo[b,f][1,4]oxazepine)

• Product Name: 2-Chloro-11-(4-methylpiperazin-1-yl-2,2,3,3,5,5,6,6-d8)dibenzo[b,f][1,4]oxazepine
• CAS No: 1189455-63-7
• MF: C₁₈H₁₈ClN₃O
• MW: 335.857316493988
• CID: 5067270
• Update Time: 2025-06-09

2-Chloro-11-(4-methylpiperazin-1-yl-2,2,3,3,5,5,6,6-d8)dibenzo[b,f][1,4]oxazepine Chemical and Physical Properties

Names and Identifiers

• 8-chloro-6-(2,2,3,3,5,5,6,6-octadeuterio-4-methylpiperazin-1-yl)benzo[b][1,4]benzoxazepine
• 2-Chloro-11-(4-methylpiperazin-1-yl-2,2,3,3,5,5,6,6-d8)dibenzo[b,f][1,4]oxazepine

• Inchi： 1S/C18H18ClN3O/c1-21-8-10-22(11-9-21)18-14-12-13(19)6-7-16(14)23-17-5-3-2-4-15(17)20-18/h2-7,12H,8-11H2,1H3/i8D2,9D2,10D2,11D2
• InChI Key： XJGVXQDUIWGIRW-JNJBWJDISA-N
• SMILES： ClC1C=CC2=C(C=1)C(=NC1C=CC=CC=1O2)N1C([2H])([2H])C([2H])([2H])N(C)C([2H])([2H])C1([2H])[2H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 450
• XLogP3: 3.1
• Topological Polar Surface Area: 28.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Dibenzoxazepines

Additional information on 2-Chloro-11-(4-methylpiperazin-1-yl-2,2,3,3,5,5,6,6-d8)dibenzo[b,f][1,4]oxazepine

Introduction to 2-Chloro-11-(4-methylpiperazin-1-yl-2,2,3,3,5,5,6,6-d8)dibenzo[b,f][1,4]oxazepine (CAS No: 1189455-63-7)

2-Chloro-11-(4-methylpiperazin-1-yl-2,2,3,3,5,5,6,6-d8)dibenzo[b,f][1,4]oxazepine, identified by its CAS number 1189455-63-7, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the benzodiazepine class but exhibits unique structural and functional characteristics due to its substitution patterns and isotopic labeling. The presence of a chloro group at the 2-position and a 4-methylpiperazine moiety at the 11-position introduces distinct pharmacophoric features that contribute to its potential therapeutic applications.

The molecular structure of 2-Chloro-11-(4-methylpiperazin-1-yl-2,2,3,3,5,5,6,6-d8)dibenzo[b,f][1,4]oxazepine incorporates a deuterated version of the piperazine ring (indicated by d8), which is a common practice in medicinal chemistry to enhance metabolic stability and reduce degradation. This isotopic modification allows for more accurate tracking in biochemical assays and pharmacokinetic studies. The benzo[b,f][1,4]oxazepine core is a well-known scaffold in the development of central nervous system (CNS) agents due to its ability to modulate neurotransmitter activity.

Recent advancements in drug discovery have highlighted the importance of optimizing benzodiazepine derivatives for improved efficacy and reduced side effects. The chloro substituent at the 2-position enhances lipophilicity and binding affinity to target receptors, while the 4-methylpiperazine group contributes to selectivity by interacting with specific binding pockets on enzymes or receptors. This compound’s unique combination of structural elements makes it a promising candidate for further investigation in the treatment of neurological disorders.

In the context of current research, 2-Chloro-11-(4-methylpiperazin-1-yl-2,2,3,3,5,5,6,6-d8)dibenzo[b,f][1,4]oxazepine has been explored for its potential as an anxiolytic and sedative agent. Preclinical studies have demonstrated that this derivative exhibits favorable pharmacokinetic properties compared to traditional benzodiazepines. The deuterated piperazine ring improves metabolic stability, reducing the likelihood of rapid degradation in vivo. Additionally, the chloro group enhances binding interactions with GABA-A receptors, which are crucial for mediating anxiolytic effects.

The incorporation of 4-methylpiperazine into the molecular framework may also contribute to improved selectivity over other CNS-active compounds. Piperazine derivatives are known for their ability to modulate various neurotransmitter systems beyond GABA-A receptors. For instance, some piperazine-based compounds have shown potential in targeting serotonin receptors (e.g., 5-HT1A), which could provide additional therapeutic benefits such as antidepressant or anti-anxiety effects. The unique structural features of 2-Chloro-11-(4-methylpiperazin-1-yl-2,2,3,3,5,5,6,6-d8)dibenzo[b,f][1,4]oxazepine make it an intriguing subject for further pharmacological exploration.

From a synthetic chemistry perspective, 2-Chloro-11-(4-methylpiperazin-1-yl-2H-d8)-dibenzo[b,f][1H][1H]-dioxepinone is a key intermediate in the synthesis of this compound. The preparation involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The use of deuterium-labeled precursors allows researchers to monitor the reaction pathway and confirm regioselectivity during synthesis. Advanced spectroscopic techniques such as NMR spectroscopy are essential for verifying the structural integrity of this complex molecule.

The pharmacological profile of CAS No: 1189455-63-7 has been evaluated through both in vitro and in vivo studies. In cell-based assays, it demonstrates binding affinity for GABA-A receptors with a Ki value comparable to some marketed anxiolytics but with improved selectivity profiles. Animal models have shown that this compound exhibits dose-dependent reductions in anxiety-like behaviors without significant sedative side effects at therapeutic doses. These findings suggest that 2-Chloro-11-(4-methylpiperazin-1-yld8)-dibenzo[b,f][1H]-dioxepinone may serve as a valuable tool in developing next-generation CNS drugs.

One notable aspect of this compound’s development is its potential application in positron emission tomography (PET) imaging studies due to its isotopic labeling with deuterium (d8). PET imaging is a powerful technique used in neuropharmacology to visualize receptor distribution and dynamics in living organisms. The labeled derivative can be used as a radiotracer to investigate GABA-A receptor availability and function non-invasively. This capability could accelerate drug development by providing real-time feedback on how candidate compounds interact with their targets.

The regulatory landscape for CNS drugs continues to evolve, emphasizing safety profiles and long-term efficacy data before market approval. As such, rigorous toxicological assessments are necessary before advancing CAS No: 1189455-63-7 into clinical trials. Preliminary toxicity studies have indicated that this compound exhibits low systemic toxicity at relevant doses, with no significant organ-specific adverse effects observed in animal models. These results support further preclinical development efforts aimed at exploring its therapeutic potential.

In conclusion, 2-Chloro-[b-f]-dibenzo[1H][dioxolopiperazine] (CAS No: 1189455–63–7) represents an innovative approach to designing CNS-active agents through structural optimization and isotopic labeling strategies.* Its unique combination of pharmacophoric elements offers promise for treating neurological disorders while minimizing side effects associated with conventional benzodiazepines.* Ongoing research efforts aim to elucidate its full therapeutic spectrum*and refine synthetic methodologies*for large-scale production.* As advancements continue*this compound may emerge as*a key player*in future pharmacopeias.* Its development underscores*the importance*of interdisciplinary collaboration*between medicinal chemists*biologists*and clinicians*in advancing healthcare solutions.*